4-(3-Aminocarbonylphenyl)phenol
Overview
Description
“4-(3-Aminocarbonylphenyl)phenol” is a chemical compound with the molecular formula C13H11NO2 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of “4-(3-Aminocarbonylphenyl)phenol” is given by the InChI code: 1S/C13H11NO2/c14-13(16)11-3-1-2-10(8-11)9-4-6-12(15)7-5-9/h1-8,15H, (H2,14,16) and the InChI key is WRNBFCNDBCEGDT-UHFFFAOYSA-N . The molecular weight of this compound is 213.24 .Scientific Research Applications
Pharmaceuticals
4-(3-Aminocarbonylphenyl)phenol: has potential applications in pharmaceuticals due to its phenolic structure, which is often associated with bioactive properties. Phenolic compounds are known for their antioxidant, anti-inflammatory, and antimicrobial activities, which can be beneficial in drug development . Research into similar phenolic compounds has led to the discovery of new medications and therapeutic agents that can treat a wide range of diseases .
Food Industry
In the food industry, phenolic compounds like 4-(3-Aminocarbonylphenyl)phenol can be used as natural preservatives due to their antimicrobial properties. They can also act as antioxidants, preventing the oxidation of food products and extending their shelf life . Additionally, these compounds can contribute to the nutritional and health-promoting qualities of food items.
Material Science
The incorporation of phenolic compounds in material science has led to the development of advanced polymers with enhanced properties4-(3-Aminocarbonylphenyl)phenol could potentially be used to create new polymer blends or composites with improved thermal stability, mechanical strength, and resistance to degradation .
Environmental Science
Phenolic compounds play a significant role in environmental science, particularly in the bioremediation of contaminated sites4-(3-Aminocarbonylphenyl)phenol could be investigated for its ability to bind heavy metals or degrade toxic substances in soil and water, aiding in the cleanup of polluted environments .
Analytical Chemistry
In analytical chemistry, phenolic structures are often used as reagents or indicators due to their reactivity and color-changing properties4-(3-Aminocarbonylphenyl)phenol could be explored for use in chemical assays or as a component in sensor technologies to detect various analytes .
Biochemistry
The role of phenolic compounds in biochemistry is well-documented, particularly in enzyme inhibition or activation4-(3-Aminocarbonylphenyl)phenol may be studied for its interaction with biological macromolecules, which could lead to new insights into enzyme function or metabolic pathways .
Agriculture
In agriculture, phenolic compounds can influence plant growth and soil health4-(3-Aminocarbonylphenyl)phenol might be used to develop new agrochemicals that promote plant health or protect crops from pests and diseases without harming the environment .
Medical Research
Phenolic compounds are often studied for their health benefits4-(3-Aminocarbonylphenyl)phenol could be part of medical research aimed at understanding its potential therapeutic effects, such as in the treatment of chronic diseases or in the development of health supplements .
Safety and Hazards
properties
IUPAC Name |
3-(4-hydroxyphenyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO2/c14-13(16)11-3-1-2-10(8-11)9-4-6-12(15)7-5-9/h1-8,15H,(H2,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRNBFCNDBCEGDT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)N)C2=CC=C(C=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30683481 |
Source
|
| Record name | 4'-Hydroxy[1,1'-biphenyl]-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30683481 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
477549-30-7 |
Source
|
| Record name | 4'-Hydroxy[1,1'-biphenyl]-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30683481 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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